Cas no 107236-27-1 (2-Chloro-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one)

• Product Name: 2-Chloro-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one
• CAS No: 107236-27-1
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• MDL: MFCD05263162
• CID: 127498
• PubChem ID: 3865646
• Update Time: 2025-04-18

2-Chloro-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-chloro-1-(2,3-dihydro-1H-indol-1-yl)-
• 1-(2-Chloropropanoyl)indoline
• 2-chloro-1-(indolin-1-yl)propan-1-one
• AC1MZ1PS
• AC1Q2ATR
• AG-A-12444
• CTK7G2981
• 2-chloro-1-indolin-1-yl-propan-1-one
• 2-chloro-1-(1-indolinyl)propan-1-one
• 3-chloro-1-(indolin-1-yl)propan-1-one
• 2-chloro-1-(2,3-dihydroindol-1-yl)propan-1-one
• 1H-Indole, 1-(2-chloro-1-oxopropyl)-2,3-dihydro- (9CI)
• AKOS017258633
• MFCD05263162
• Z56968826
• 2-chloro-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one
• SB65605
• EN300-08435
• SR-01000050451
• LS-06199
• AKOS000263281
• DTXSID70397590
• SCHEMBL10836124
• SR-01000050451-1
• 107236-27-1
• 2-Chloro-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one

• MDL： MFCD05263162
• Inchi： 1S/C11H12ClNO/c1-8(12)11(14)13-7-6-9-4-2-3-5-10(9)13/h2-5,8H,6-7H2,1H3
• InChI Key： DLXVQAFCFXWGFM-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 209.06086
• Monoisotopic Mass: 209.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 2.26800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives